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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Propofol-d14. Adherence to these procedures is critical for ensuring laboratory
safety and maintaining the chemical and isotopic integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Propofol is classified as a hazardous substance. While Propofol-d14 is a deuterated analog, it
should be handled with the same precautions as Propofol. The primary hazards include serious
eye damage, skin irritation, and respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to minimize exposure.[3][4][5][6]
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PPE Category Item Specifications

Must provide a complete seal
Eye Protection Safety Goggles or Face Shield  around the eyes to protect

from splashes.[5][7]

Wear two pairs of powder-free,
chemotherapy-grade nitrile
_ gloves. The inner glove should
Hand Protection Double Gloves
be tucked under the gown culff,
and the outer glove should

extend over the cuff.[3][5]

A long-sleeved, disposable
gown made of a low-

Body Protection Disposable Gown permeability fabric with a solid
front and tight-fitting cuffs is
required.[3][5]

Recommended, especially
i . ] ] when handling the powder
Respiratory Protection N95 Respirator or higher ] ] )
form or if there is a risk of

aerosolization.[6]

) ] To prevent contamination of
Hair and Shoe Covers Disposable Covers
the work area and product.[5]

Handling and Storage

Due to its deuterated nature, Propofol-d14 requires specific handling to prevent isotopic
dilution. Many deuterated compounds are hygroscopic and can absorb moisture from the air,
leading to a hydrogen-deuterium exchange.[8][9]

Handling Protocol:

o Acclimatization: Before use, allow the sealed container of Propofol-d14 to equilibrate to
room temperature to prevent condensation.[9]
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 Inert Atmosphere: Whenever possible, handle the compound under a dry, inert atmosphere,
such as in a glove box with nitrogen or argon gas.[8][9]

» Ventilation: Ensure adequate ventilation in the handling area.[1][2]

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling.[2]

Storage Protocol:

e Secure Storage: Store Propofol-d14 in a locked, substantially constructed cabinet or safe,
similar to the handling of controlled substances.[10]

o Controlled Environment: Keep the container tightly closed in a cool, dry, and well-ventilated
place, protected from light.[2][8][9]

» Refrigeration: If refrigeration is required, the locked container should be securely fastened
within the refrigeration unit.[10]

Disposal Plan

Propofol is toxic to aquatic life and does not readily degrade in the environment.[11][12]
Therefore, it must not be disposed of down the drain.[11] Although not currently a federally
controlled substance, due to the high potential for diversion and abuse, it is best practice to
manage Propofol-d14 waste as a controlled substance.[10][11][12][13]

Disposal Steps:

o Segregation: All materials contaminated with Propofol-d14, including unused product, empty
vials (do not dispose of the entire glass vial in a liquid waste container[13]), gloves, gowns,
and other disposables, must be segregated as hazardous waste.

o Waste Containers: Use designated, clearly labeled, leak-proof, and sealed containers for all
Propofol-d14 waste.[12]

o Deactivation (Optional but Recommended): Consider using a commercially available drug
deactivation system to render the Propofol-d14 non-retrievable.[12][14]
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o Licensed Disposal: Arrange for the disposal of Propofol-d14 waste through a licensed
hazardous waste management company.[10][12] Incineration is the preferred method of

destruction.[11]

o Record Keeping: Maintain detailed records of the disposal, including dates, quantities, and

the name of the disposal company.[10]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Propofol-d14 in a
research setting, from receiving to disposal.
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Preparation

Receive and Log Propofol-d14

;

Store in Secure, Dry, and Cool Location

l

Don Appropriate PPE

;

Acclimatize to Room Temperature

Transfer to Handling Area

Handling
A

Handle in Ventilated Area (Glovebox Preferred)

;

Weigh and Prepare Solution

l

Conduct Experiment

Post-Experiment Cleanup

Disgrosal

Segregate All Contaminated Waste

l

Place in Labeled, Sealed Hazardous Waste Container

l

Store Waste Securely

l

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Propofol-d14.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15554067/docs?utm_src=pdf-body-img#essential-safety-and-logistical-information-for-handling-propofol-d14
https://www.benchchem.com/product/b15554067/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-propofol-d14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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